N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H19N5O2/c1-20-13-16-10(8-14-11(19)9-4-5-9)15-12(17-13)18-6-2-3-7-18/h9H,2-8H2,1H3,(H,14,19)
• InChI Key: XLMJAAYKEHWDRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCCC2)CNC(=O)C3CC3
• Molecular Formula: C13H19N5O2
• Molecular Weight: 277.32 g/mol

Description

N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H19N5O2 and its molecular weight is 277.328. The purity is usually 95%.
BenchChem offers high-quality N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)cyclopropanecarboxamide is involved in the synthesis of diverse heterocyclic compounds. For instance, Sañudo et al. (2006) described the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, a new class of cyclic dipeptidyl ureas, highlighting the compound's role in forming pseudopeptidic [1,2,4]triazines (Sañudo et al., 2006).

Application in Radioligand Development

• The compound has been explored in the development of radioligands for positron emission tomography (PET) imaging. Choi et al. (2015) evaluated 4-(trans-18F-fluoranylmethyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexane-1-carboxamide (18F-Mefway) in comparison to 18F-FCWAY for quantification of 5-HT1A receptors in human subjects, indicating its potential in neuroimaging (Choi et al., 2015).

Use in Chemical Synthesis

• The molecule plays a crucial role in chemical syntheses, such as in the creation of novel organic compounds. Zhou et al. (2021) established a high yield method for synthesizing N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, demonstrating its utility in multi-step organic synthesis (Zhou et al., 2021).

Contribution to Medicinal Chemistry

• The compound's derivatives are investigated for potential therapeutic applications. For instance, in the study of pyrrolidinones, Lucescu et al. (2013) synthesized dimethoxytriazine-containing N-aryl substituted pyrrolidinones, showcasing the role of such compounds in developing new molecular structures with possible biological significance (Lucescu et al., 2013).

Exploration in Advanced Organic Chemistry

• Research by Dotsenko et al. (2019) demonstrates the compound's relevance in synthesizing N-, S,N-, and Se,N-heterocycles, indicating its significance in the development of complex organic molecules with varied applications (Dotsenko et al., 2019).